Cas no 76137-53-6 (1-(Methylsulfanyl)butan-2-ol)

• Product Name: 1-(Methylsulfanyl)butan-2-ol
• CAS No: 76137-53-6
• MF: C₅H₁₂OS
• MW: 120.213180541992
• CID: 2801380
• PubChem ID: 12659796
• Update Time: 2025-06-12

1-(Methylsulfanyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 76137-53-6
• 2-Butanol, 1-(methylthio)-
• AKOS010251323
• F84061
• SCHEMBL7582350
• 1-(Methylthio)butan-2-ol
• 1-(Methylsulfanyl)butan-2-ol
• DTXSID70505971
• CS-0434673

• Inchi： 1S/C5H12OS/c1-3-5(6)4-7-2/h5-6H,3-4H2,1-2H3
• InChI Key： XSBOTEFGNXKFPP-UHFFFAOYSA-N
• SMILES： S(C)CC(CC)O

Computed Properties

• Exact Mass: 120.06088618g/mol
• Monoisotopic Mass: 120.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 39.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.5Ų

Additional information on 1-(Methylsulfanyl)butan-2-ol

Professional Introduction to Compound with CAS No. 76137-53-6 and Product Name: 1-(Methylsulfanyl)butan-2-ol

The compound with the CAS number 76137-53-6 is identified as 1-(Methylsulfanyl)butan-2-ol, a chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural and functional properties, has been the subject of extensive studies due to its potential applications in drug development and bioorganic chemistry.

1-(Methylsulfanyl)butan-2-ol belongs to the class of organosulfur compounds, which are known for their diverse biological activities and industrial relevance. The presence of a methylsulfanyl group in its molecular structure imparts distinct chemical reactivity, making it a valuable intermediate in synthetic chemistry. The butan-2-ol moiety contributes to its solubility characteristics, enabling its use in various solvent systems required for biochemical assays and pharmaceutical formulations.

Recent advancements in the field of medicinal chemistry have highlighted the importance of organosulfur compounds in the design of novel therapeutic agents. Studies have demonstrated that derivatives of 1-(Methylsulfanyl)butan-2-ol exhibit promising pharmacological properties, including anti-inflammatory, antimicrobial, and antioxidant effects. These findings have spurred further investigation into the compound's mechanism of action and its potential as a lead compound for drug discovery.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers have explored the structural optimization of 1-(Methylsulfanyl)butan-2-ol derivatives to enhance their bioavailability and target specificity. The study employed computational modeling techniques to predict the binding affinity of these compounds with biological targets, such as enzymes and receptors involved in disease pathways. The results indicate that subtle modifications in the molecular framework can significantly improve therapeutic efficacy while minimizing off-target effects.

The synthetic pathways for 1-(Methylsulfanyl)butan-2-ol have also been refined through recent innovations in organic synthesis. Researchers have developed efficient catalytic methods for the introduction of the methylsulfanyl group, ensuring high yield and purity. These advancements not only facilitate large-scale production but also open avenues for the synthesis of complex derivatives with tailored properties.

Industrial applications of 1-(Methylsulfanyl)butan-2-ol extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its role as a precursor in the synthesis of surfactants and corrosion inhibitors underscores its versatility. Moreover, the compound's compatibility with green chemistry principles has made it an attractive candidate for sustainable chemical processes.

The safety profile of 1-(Methylsulfanyl)butan-2-ol has been thoroughly evaluated through toxicological studies conducted by independent research institutions. These studies have confirmed its low toxicity at recommended concentrations, making it suitable for both laboratory research and industrial use. However, as with any chemical compound, proper handling protocols must be followed to ensure safe usage.

Future research directions for 1-(Methylsulfanyl)butan-2-ol include exploring its potential in personalized medicine and combination therapies. The compound's ability to modulate multiple biological pathways suggests that it could be a key component in multi-target drug regimens, offering synergistic benefits in treating complex diseases.

In conclusion, 1-(Methylsulfanyl)butan-2-ol (CAS No. 76137-53-6) represents a significant advancement in chemical research with broad implications for pharmaceutical development and industrial applications. Its unique structural features, coupled with promising biological activities, position it as a cornerstone compound in modern chemistry. As research continues to uncover new applications and refine synthetic methodologies, the potential of this compound will undoubtedly expand, contributing to innovative solutions in science and industry.